Cas no 6236-62-0 (ETHYL TRANS 2-HYDROXYCINNAMATE 97)

ETHYL TRANS-2-HYDROXYCINNAMATE 97% is a high-purity ester derivative of cinnamic acid, characterized by its trans-configuration and hydroxyl substitution at the 2-position. This compound is commonly utilized in organic synthesis, pharmaceutical research, and fragrance applications due to its reactive functional groups, which enable further derivatization. The 97% purity ensures consistency in experimental and industrial processes, minimizing impurities that could interfere with reactions. Its structural features, including the conjugated double bond and hydroxyl group, make it a versatile intermediate for synthesizing fine chemicals. Suitable for use under controlled conditions, it requires proper handling to maintain stability and efficacy.

ETHYL TRANS 2-HYDROXYCINNAMATE 97 structure

6236-62-0 structure

Product Name:ETHYL TRANS 2-HYDROXYCINNAMATE 97

CAS No:6236-62-0

MF:C₁₁H₁₂O₃

MW:192.211183547974

CID:956576

PubChem ID:24878819

Update Time:2025-10-15

ETHYL TRANS 2-HYDROXYCINNAMATE 97 Chemical and Physical Properties

Names and Identifiers

- ETHYL TRANS 2-HYDROXYCINNAMATE 97
- Ethyl (2E)-3-(2-hydroxyphenyl)acrylate
- (E)-3-(2-hydroxyphenyl)-acrylic acid ethyl ester
- (E)-3-(2-Hydroxy-phenyl)-acrylic acid ethyl ester
- (E)-ethyl 3-(2-hydroxyphenyl)acrylate
- ethyl
- ethyl (E)-3-(2-hydroxyphenyl)prop-2-enoate
- ethyl (E)-3-(2-hydroxyphenyl)propenate
- Ethyl 2-hydroxycinnamate
- Ethyl 3-(2-hydroxyphenyl)acrylate
- ETHYL 4-COUMARATE
- ETHYL 4-HYDROXYCINNAMATE
- ethyl hydroxycinnamate
- Ethyl o-hydroxycinnamate
- ETHYL P-HYDROXYCINNAMATE
- Ethyl trans-2-hydroxycinnaMate
- P-Hydroxyl ethyl cinnamate
- 17041-46-2
- (E)-ethyl 2-hydroxycinnamate
- Ethyl trans-2-hydroxycinnamate, 97%
- 6236-62-0
- AKOS015894016
- Propenoic acid, 3-(2-hydroxyphenyl)-, ethyl ester
- MLS003675178
- BCB03_000054
- SCHEMBL2391128
- ETHYL (2E)-3-(2-HYDROXYPHENYL)PROP-2-ENOATE
- SMR002355623
- LCCK0059
- Ethyl (2E)-3-(2-hydroxyphenyl)-2-propenoate #
- EN300-1453829
- A882022
- 2-Hydroxyzimtsaeureethylester
- MDL： MFCD03094015
- Inchi： 1S/C11H12O3/c1-2-14-11(13)8-7-9-5-3-4-6-10(9)12/h3-8,12H,2H2,1H3/b8-7+
- InChI Key： SRBYHEKXHQYMRN-BQYQJAHWSA-N
- SMILES： O(C(/C=C/C1C=CC=CC=1O)=O)CC

Computed Properties

Exact Mass: 192.07866
Monoisotopic Mass: 192.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.5A^2

Experimental Properties

Color/Form: Not determined
Density: 1.162
Melting Point: 84-87 °C (lit.)
Boiling Point: 321.7°C at 760 mmHg
Flash Point: 137.3°C
Refractive Index: 1.58
PSA: 46.53
LogP: 1.96850
Solubility: Not determined

ETHYL TRANS 2-HYDROXYCINNAMATE 97 Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

ETHYL TRANS 2-HYDROXYCINNAMATE 97 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	545287-1G	ETHYL TRANS 2-HYDROXYCINNAMATE 97	6236-62-0	97%	1G	￥515.86	2022-02-24

ETHYL TRANS 2-HYDROXYCINNAMATE 97 Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters

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